2,6-Dimethylimidazo[2,1-b][1,3,4]thiadiazole-5-carbaldehyde

• IUPAC Name: 2,6-dimethylimidazo[2,1-b][1,3,4]thiadiazole-5-carbaldehyde
• InChI: InChI=1S/C7H7N3OS/c1-4-6(3-11)10-7(8-4)12-5(2)9-10/h3H,1-2H3
• InChI Key: ZJJUIACYGXTGNM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C(=N1)SC(=N2)C)C=O
• Molecular Formula: C7H7N3OS
• Molecular Weight: 181.22 g/mol

Description

“2,6-Dimethylimidazo[2,1-b][1,3,4]thiadiazole-5-carbaldehyde” is a chemical compound with the CAS Number: 294179-25-2. It has a molecular weight of 181.22 and its IUPAC name is 2,6-dimethylimidazo[2,1-b][1,3,4]thiadiazole-5-carbaldehyde. The compound is typically stored at a temperature of 4 degrees Celsius and it is usually in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H7N3OS/c1-4-6(3-11)10-7(8-4)12-5(2)9-10/h3,9H,2H2,1H3. This code provides a standard way to encode the compound’s molecular structure using text.

It is typically shipped at normal temperatures. The compound’s physical form is a powder.

Scientific Research Applications

Metabolism and Genotoxicity

Studies on heterocyclic amines like MeIQx (2-amino-3,8-dimethylimidazo[4,5-f]quinoxaline) and PhIP (2-amino-1-methyl-6-phenylimidazo[4,5-b]pyridine), which are structurally related to 2,6-Dimethylimidazo[2,1-b][1,3,4]thiadiazole-5-carbaldehyde, have shown that these compounds are formed during the cooking of meat and fish and are genotoxic and carcinogenic in rats and mice. The human exposure to these compounds via dietary sources has been quantified, and their metabolism and the formation of macromolecular adducts in human and rodent models have been studied using tools like accelerator mass spectrometry (AMS) (Turteltaub et al., 1999).

Detection and Quantification

Analytical techniques for detecting and quantifying heterocyclic amines and their metabolites in biological samples have been developed. For example, a study on the measurement of MeIQx in human urine post-consumption of cooked meat meals has developed a gas chromatographic-mass spectrometric assay, highlighting the importance of analytical methods in assessing exposure to these compounds (Murray et al., 1989).

Biological Monitoring

The identification and quantification of metabolites, such as those from etridiazole (a thiadiazole derivative), in urine of rats and humans demonstrate the potential of biological monitoring for exposure to these types of compounds. The development of selective and sensitive analytical procedures for this purpose is critical for both human health risk assessment and for understanding the pharmacokinetics of exposure to such chemicals (Welie et al., 2005).

Xenobiotics and Food Processing

Research on the intake of xenobiotics derived from food processing, including heterocyclic amines, offers insights into dietary sources of these compounds and their potential health impacts. This type of study is crucial for understanding the relationship between diet, exposure to potentially harmful chemicals, and health outcomes (Zapico et al., 2022).

Future Directions

While the future directions for this specific compound are not explicitly mentioned in the search results, compounds with similar structures have shown promising anticancer activity. This suggests potential future research directions in the field of medicinal chemistry.

Mechanism of Action

Target of Action

The primary targets of 2,6-Dimethylimidazo[2,1-b][1,3,4]thiadiazole-5-carbaldehyde are cancer cells . This compound has been evaluated for its cytotoxicity against various human tumor cell lines .

Mode of Action

The compound interacts with cancer cells, leading to a decrease in their growth and proliferation

Biochemical Pathways

Given its cytotoxic effects, it is likely that it interferes with pathways essential for cell growth and division .

Result of Action

The compound has demonstrated significant cytotoxic effects, particularly against ovarian cancer cell lines . It has shown promising results in in vitro screens, indicating its potential as an anticancer agent .